Cas no 1805437-97-1 (2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-methanol)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-methanol
• CAS No: 1805437-97-1
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 4897921
• Update Time: 2025-05-23

2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-methanol

• Inchi： 1S/C9H12F2N2O/c1-5-2-6(9(10)11)7(3-12)13-8(5)4-14/h2,9,14H,3-4,12H2,1H3
• InChI Key： BUSJCTSVOZMZDJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(CO)N=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-methanol

Comprehensive Overview of 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-methanol (CAS No. 1805437-97-1)

2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-methanol (CAS No. 1805437-97-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups, is increasingly being explored for its potential applications in drug discovery and crop protection. The presence of both aminomethyl and difluoromethyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyridine derivatives has surged due to their widespread use in medicinal chemistry. Researchers are particularly interested in compounds like 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-methanol because of their ability to modulate biological pathways. The difluoromethyl group, for instance, is known to enhance metabolic stability and bioavailability, making it a valuable moiety in drug design. This compound’s potential as a building block for pharmaceuticals aligns with the growing trend of personalized medicine and targeted therapies.

Another area where 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-methanol shows promise is in the development of agrochemicals. With the global population rising, there is an urgent need for innovative crop protection solutions. The pyridine core of this compound can be functionalized to create novel pesticides or herbicides that are both effective and environmentally friendly. This aligns with the increasing consumer demand for sustainable agriculture practices and reduced chemical residues in food.

The synthesis and characterization of CAS No. 1805437-97-1 require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound’s purity and structural integrity, which are critical for its application in high-value industries. Researchers are also investigating its mechanism of action in biological systems, which could unlock new therapeutic or agricultural applications.

From an industrial perspective, the scalability of producing 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-methanol is a key consideration. Manufacturers are optimizing synthetic routes to improve yield and reduce costs, making it more accessible for large-scale applications. This is particularly relevant given the increasing competition in the fine chemicals market, where efficiency and cost-effectiveness are paramount.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-5-methylpyridine-6-methanol (CAS No. 1805437-97-1) represents a compelling example of how specialty chemicals can drive innovation across multiple industries. Its potential in pharmaceuticals and agrochemicals, combined with the growing focus on sustainability and efficiency, positions it as a compound of significant interest for future research and development.